Cas no 2138035-59-1 (2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)propanoic acid)

2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)propanoic acid is a cyclohexene derivative featuring a hydroxyl group and a propanoic acid moiety, offering versatile reactivity for synthetic applications. Its structure, incorporating both a hydroxyl and carboxylic acid functional group, enables its use as a chiral building block in organic synthesis, particularly in the preparation of fine chemicals and pharmaceuticals. The 4,4-dimethylcyclohexene core enhances steric stability, while the enolizable hydroxyl group allows for further functionalization. This compound is valued for its potential in asymmetric synthesis and as an intermediate in the development of bioactive molecules. Its balanced hydrophilicity and lipophilicity contribute to favorable solubility properties in various reaction conditions.
2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)propanoic acid structure
2138035-59-1 structure
Product Name:2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)propanoic acid
CAS No:2138035-59-1
MF:C11H18O3
MW:198.258823871613
CID:6223227
PubChem ID:165492143
Update Time:2025-10-29

2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1156386
    • 2-(1-hydroxy-4,4-dimethylcyclohex-2-en-1-yl)propanoic acid
    • 2138035-59-1
    • 2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)propanoic acid
    • Inchi: 1S/C11H18O3/c1-8(9(12)13)11(14)6-4-10(2,3)5-7-11/h4,6,8,14H,5,7H2,1-3H3,(H,12,13)
    • InChI Key: GUZGXBMMCYKIGL-UHFFFAOYSA-N
    • SMILES: OC1(C=CC(C)(C)CC1)C(C(=O)O)C

Computed Properties

  • Exact Mass: 198.125594432g/mol
  • Monoisotopic Mass: 198.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 57.5Ų

2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)propanoic acid Pricemore >>

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Additional information on 2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)propanoic acid

2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)propanoic acid (CAS 2138035-59-1): A Comprehensive Overview

2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)propanoic acid (CAS 2138035-59-1) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceuticals, cosmetics, and specialty chemicals. This compound, characterized by its hydroxyl and carboxylic acid functional groups, offers a versatile scaffold for chemical modifications and biological activity. In this article, we delve into its properties, synthesis methods, applications, and market trends, addressing common queries and industry demands.

The molecular structure of 2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)propanoic acid features a cyclohexene ring substituted with a hydroxyl group and a propanoic acid side chain. This configuration imparts both hydrophilic and hydrophobic properties, making it suitable for a range of formulations. Researchers often explore its enantiomeric purity and stereochemical stability, as these factors are critical for its performance in chiral environments. The compound's CAS 2138035-59-1 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

One of the most searched topics related to this compound is its role in skin care formulations. With the growing demand for anti-aging and moisturizing products, 2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)propanoic acid has been studied for its potential to enhance skin barrier function and reduce inflammation. Its hydroxy acid moiety is particularly appealing for cosmetic chemists, as it may offer milder alternatives to traditional alpha-hydroxy acids (AHAs).

In the pharmaceutical sector, this compound is investigated for its bioactive potential. Recent studies suggest that derivatives of 2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)propanoic acid could modulate specific enzymatic pathways, making them candidates for drug development. Questions like "Can this compound be used in anti-inflammatory drugs?" or "What are its metabolic stability properties?" are frequently raised in academic and industrial forums.

The synthesis of 2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)propanoic acid typically involves multi-step organic reactions, including cyclohexene ring formation and side-chain elongation. Optimizing these processes for scalability and yield is a key focus for manufacturers. Environmental considerations, such as the use of green solvents and catalytic methods, align with the industry's shift toward sustainable chemistry.

Market trends indicate a rising interest in specialty chemicals like this compound, driven by advancements in personalized medicine and functional cosmetics. Suppliers and researchers alike are exploring its compatibility with other ingredients, stability under various conditions, and regulatory status in different regions. The compound's CAS 2138035-59-1 is often referenced in patent applications, highlighting its commercial potential.

For those seeking high-purity samples of 2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)propanoic acid, it is essential to verify the supplier's analytical data, including HPLC and NMR results. Purity levels can significantly impact experimental outcomes, especially in sensitive applications like cell culture studies or formulation development.

In conclusion, 2-(1-Hydroxy-4,4-dimethylcyclohex-2-en-1-yl)propanoic acid (CAS 2138035-59-1) represents a promising compound with diverse applications. Its unique structure, combined with ongoing research into its properties, ensures its relevance in scientific and industrial communities. As the demand for innovative and sustainable chemicals grows, this compound is poised to play a pivotal role in future developments.

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